2-Amino-2-(4-chlorophenyl)acetonitrile hydrochloride
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Overview
Description
“2-Amino-2-(4-chlorophenyl)acetonitrile hydrochloride” is a chemical compound with the CAS Number: 49704-71-4 . It has a molecular weight of 203.07 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H7ClN2.ClH/c9-7-3-1-6 (2-4-7)8 (11)5-10;/h1-4,8H,11H2;1H . This code represents the molecular structure of the compound.Physical and Chemical Properties Analysis
“this compound” is a powder with a melting point of 174-175°C .Scientific Research Applications
Hydrophilic Interaction Chromatography (HILIC)
Hydrophilic interaction chromatography is a valuable technique for the separation of polar, weakly acidic, or basic samples. This methodology can be characterized as normal-phase chromatography on polar columns in aqueous-organic mobile phases rich in organic solvents, usually acetonitrile. The relevance to 2-Amino-2-(4-chlorophenyl)acetonitrile hydrochloride lies in the polar characteristics and potential applications in separation sciences, particularly for compounds with similar functional groups or polarities (Jandera, 2011).
Analysis of Environmental Contaminants
The study of environmental contaminants, particularly herbicides and chlorophenols, provides insight into the toxicological and environmental impact of chemical compounds. Research on the toxicology and mutagenicity of compounds like 2,4-dichlorophenoxyacetic acid and related chlorophenols highlights the importance of understanding the environmental behavior and degradation pathways of synthetic chemicals, including potential analogs like this compound (Zuanazzi et al., 2020).
Cancer Therapy Research
The compound FTY720 (2-Amino-2-[2-(4-octylphenyl)]-1,3-propanediol hydrochloride) is a potent immunosuppressant approved for multiple sclerosis treatment but also shows antitumor efficacy in several cancer models. The structure and functional groups of FTY720 provide a context for exploring related compounds, including this compound, for potential biological activities and therapeutic applications (Zhang et al., 2013).
Wastewater Treatment Research
In the context of pesticide production and environmental pollution control, the treatment of high-strength wastewaters containing toxic pollutants is crucial. Studies on the treatment options for reclaiming wastewater produced by the pesticide industry, including processes to remove compounds similar in structure or function to this compound, underscore the importance of developing effective remediation technologies (Goodwin et al., 2018).
Safety and Hazards
The compound has several hazard statements including H302, H312, H315, H319, H332, H335 . These represent various hazards such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335) .
Properties
IUPAC Name |
2-amino-2-(4-chlorophenyl)acetonitrile;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2.ClH/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-4,8H,11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVGCEBDJOXZLMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C#N)N)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
49704-71-4 |
Source
|
Record name | 2-amino-2-(4-chlorophenyl)acetonitrile hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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